N-ethyl-2-(1H-pyrazol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)butanamide

• IUPAC Name: N-ethyl-N-(oxan-4-ylmethyl)-2-pyrazol-1-ylbutanamide
• InChI: InChI=1S/C15H25N3O2/c1-3-14(18-9-5-8-16-18)15(19)17(4-2)12-13-6-10-20-11-7-13/h5,8-9,13-14H,3-4,6-7,10-12H2,1-2H3
• InChI Key: AHBHUBOJSXPOQF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(CC)CC1CCOCC1)N2C=CC=N2
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-ethyl-2-(1H-pyrazol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)butanamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in scientific research. This compound is also known by the name TAK-659 and is primarily used as a research tool to study the biological mechanisms of various diseases.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Grignard Reactions with Pyrazoles : Studies on the reactivity of ethylmagnesium bromide with 1-phenyl-pyrazole have shown exclusive deprotonation at the ortho position of the phenyl-ring. This indicates potential pathways for functionalizing pyrazole compounds, which could be relevant for modifying or synthesizing derivatives of N-ethyl-2-(1H-pyrazol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)butanamide (Marxer & Siegrist, 1974).

• Phosphine-Catalyzed Annulation : The use of organic phosphine catalysts in [4 + 2] annulation reactions to synthesize highly functionalized tetrahydropyridines demonstrates advanced techniques in constructing complex nitrogen-containing rings. This methodology could be explored for synthesizing structurally complex derivatives of the target compound (Zhu, Lan, & Kwon, 2003).

Biological Activities and Applications

• Antimicrobial and Antitumor Activities : Pyrazole compounds have been investigated for their cytotoxic properties against tumor cell lines, showing varying degrees of activity. This highlights the potential for pyrazole derivatives, such as N-ethyl-2-(1H-pyrazol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)butanamide, to be explored for their anticancer properties (Kodadi et al., 2007).

• Antimicrobial Evaluation of Pyrazole Derivatives : The synthesis of pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring and their subsequent antimicrobial evaluation demonstrates the potential of pyrazole-based compounds in developing new antimicrobial agents. This suggests a research avenue for assessing the antimicrobial properties of N-ethyl-2-(1H-pyrazol-1-yl)-N-(tetrahydro-2H-pyran-4-ylmethyl)butanamide (Farag, Kheder, & Mabkhot, 2009).